Ethyl 4-methoxy-5-methylthiazole-2-carboxylate
Overview
Description
Ethyl 4-methoxy-5-methylthiazole-2-carboxylate is a chemical compound that belongs to the thiazole family. It is a yellowish liquid that has a strong odor and is used in various applications such as food flavoring, perfumes, and pharmaceuticals. This compound has gained a lot of attention in recent years due to its unique properties and potential applications in scientific research.
Mechanism of Action
The mechanism of action of Ethyl 4-methoxy-5-methylthiazole-2-carboxylate is not fully understood. However, studies have shown that it interacts with various receptors in the body, including the GABA-A receptor, which is involved in the regulation of anxiety and sleep.
Biochemical and Physiological Effects:
Ethyl 4-methoxy-5-methylthiazole-2-carboxylate has been shown to have various biochemical and physiological effects. It has been reported to have anxiolytic, sedative, and hypnotic effects in animal models. Additionally, it has been shown to have antioxidant and anti-inflammatory properties, making it a potential therapeutic agent for various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of Ethyl 4-methoxy-5-methylthiazole-2-carboxylate is its high purity and stability, making it ideal for use in laboratory experiments. However, its strong odor can be a limitation, as it can interfere with other experiments and cause discomfort to researchers.
Future Directions
There are many potential future directions for the study of Ethyl 4-methoxy-5-methylthiazole-2-carboxylate. Some of the most promising areas of research include its potential use as a diagnostic tool for various diseases, its potential therapeutic applications for various diseases, and its potential use as a food flavoring agent. Additionally, further studies are needed to fully understand its mechanism of action and its effects on the body.
Synthesis Methods
The synthesis of Ethyl 4-methoxy-5-methylthiazole-2-carboxylate can be achieved through various methods. One of the most common methods is the reaction of 2-amino-4-methoxy-5-methylthiazole with ethyl chloroformate in the presence of a base such as triethylamine. This method yields a high purity product with a good yield.
Scientific Research Applications
Ethyl 4-methoxy-5-methylthiazole-2-carboxylate has been extensively studied for its potential applications in scientific research. One of the most promising applications is its use as a biomarker for various diseases such as cancer and Alzheimer's. Studies have shown that the levels of this compound in the blood and urine of patients with these diseases are significantly different from healthy individuals, making it a potential diagnostic tool.
properties
IUPAC Name |
ethyl 4-methoxy-5-methyl-1,3-thiazole-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO3S/c1-4-12-8(10)7-9-6(11-3)5(2)13-7/h4H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ASYSQZHBVSRABE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC(=C(S1)C)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-methoxy-5-methyl-1,3-thiazole-2-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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